Cas no 1388056-45-8 (6-Bromo-8-methoxy-1,2,3,4-tetrahydroquinoline)

• Product Name: 6-Bromo-8-methoxy-1,2,3,4-tetrahydroquinoline
• CAS No: 1388056-45-8
• MF: C₁₀H₁₂BrNO
• MW: 242.11238193512
• MDL: MFCD22561932
• CID: 2125415
• PubChem ID: 68309509
• Update Time: 2025-06-15

6-Bromo-8-methoxy-1,2,3,4-tetrahydroquinoline Chemical and Physical Properties

Names and Identifiers

• 6-bromo-8-methoxy-1,2,3,4-tetrahydroquinoline
• Quinoline, 6-bromo-1,2,3,4-tetrahydro-8-methoxy-
• 6-Bromo-8-methoxy-1,2,3,4-tetrahydroquinoline

• MDL： MFCD22561932
• Inchi： 1S/C10H12BrNO/c1-13-9-6-8(11)5-7-3-2-4-12-10(7)9/h5-6,12H,2-4H2,1H3
• InChI Key： PMHIPQXVMWBWQO-UHFFFAOYSA-N
• SMILES： BrC1C=C(C2=C(C=1)CCCN2)OC

Computed Properties

• Exact Mass: 241.01
• Monoisotopic Mass: 241.01
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3

Additional information on 6-Bromo-8-methoxy-1,2,3,4-tetrahydroquinoline

Introduction to 6-Bromo-8-methoxy-1,2,3,4-tetrahydroquinoline (CAS No. 1388056-45-8)

6-Bromo-8-methoxy-1,2,3,4-tetrahydroquinoline, identified by its Chemical Abstracts Service (CAS) number 1388056-45-8, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical research and drug development. This compound belongs to the tetrahydroquinoline class, a structural motif known for its broad biological activity and potential therapeutic applications. The presence of both bromine and methoxy substituents in its molecular framework endows it with unique chemical properties that make it a valuable scaffold for medicinal chemistry investigations.

The molecular structure of 6-Bromo-8-methoxy-1,2,3,4-tetrahydroquinoline consists of a seven-membered aromatic ring fused to a six-membered cyclohexane ring, with functional groups strategically positioned to modulate its reactivity and biological interactions. The bromine atom at the 6-position and the methoxy group at the 8-position are particularly noteworthy, as they introduce electrophilic and nucleophilic centers, respectively, which can be exploited in synthetic chemistry and pharmacological studies.

In recent years, there has been a surge in research focused on tetrahydroquinoline derivatives due to their demonstrated efficacy in various pharmacological contexts. These compounds have shown promise as scaffolds for developing drugs targeting neurological disorders, infectious diseases, and cancer. Specifically, 6-Bromo-8-methoxy-1,2,3,4-tetrahydroquinoline has been investigated for its potential role in inhibiting specific enzymes and receptors involved in pathogenic processes.

One of the most compelling aspects of 6-Bromo-8-methoxy-1,2,3,4-tetrahydroquinoline is its versatility in medicinal chemistry. The bromine substituent allows for further functionalization via cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the introduction of additional moieties that can enhance binding affinity or selectivity. Meanwhile, the methoxy group can serve as a point of modification for exploring different pharmacophoric interactions. This flexibility makes it an attractive candidate for structure-activity relationship (SAR) studies.

Recent advancements in computational chemistry have further accelerated the exploration of 6-Bromo-8-methoxy-1,2,3,4-tetrahydroquinoline and its derivatives. Molecular docking simulations have been employed to predict binding modes and affinities with target proteins, providing insights into potential drug interactions at the molecular level. These computational approaches have complemented experimental efforts by identifying promising lead compounds that warrant further investigation.

The synthesis of 6-Bromo-8-methoxy-1,2,3,4-tetrahydroquinoline typically involves multi-step organic reactions starting from readily available precursors. Key steps often include cyclization reactions to form the tetrahydroquinoline core followed by selective bromination and methylation. The precise control of reaction conditions is crucial to achieving high yields and purity levels required for pharmaceutical applications.

In the realm of drug discovery, 6-Bromo-8-methoxy-1,2,3,4-tetrahydroquinoline has been explored as a precursor for novel therapeutic agents. Its structural features suggest potential activity against enzymes such as kinases and phosphodiesterases, which are implicated in various diseases. Preclinical studies have begun to unravel the pharmacokinetic properties of this compound and its derivatives under different physiological conditions.

The growing interest in 6-Bromo-8-methoxy-1,2,3,4-tetrahydroquinoline is also driven by its role in developing next-generation antiviral and anticancer agents. Researchers have hypothesized that modifications to this scaffold could yield compounds with enhanced potency against resistant strains of pathogens or improved selectivity toward cancer cell lines. This underscores the importance of continued investigation into its biological profile.

From a synthetic chemistry perspective, 6-Bromo-8-methoxy-1 ,2 ,3 ,4 -tetrahydroquinoline serves as a versatile building block for creating libraries of diverse compounds. Its compatibility with various functionalization strategies allows chemists to rapidly iterate on molecular structures while maintaining key pharmacophoric elements intact. This approach has been particularly valuable in high-throughput screening campaigns aimed at identifying novel drug candidates.

The future directions of research on 6-Bromo -8 -methoxy -1 ,2 ,3 ,4 -tetrahy droquino line are likely to focus on optimizing synthetic routes for scalability and cost-effectiveness while exploring new derivatives with improved pharmacological profiles . Advances in green chemistry principles may also influence how this compound is produced , emphasizing sustainable practices throughout drug development pipelines . p > < p > In summary, 6 -Bromo -8 -meth oxy -1 ,2 ,3 ,4 -tetrahy droquino line ( CAS No . 1388056 -45 -8 ) represents an exciting opportunity for medicinal chemists seeking innovative therapeutic solutions . Its unique structural features combined with recent scientific breakthroughs position it as a promising candidate for further exploration across multiple disease areas . As research progresses , this compound is poised to contribute significantly to advancements in pharmaceutical science . p >